Cas no 2307780-58-9 (rac-3-(2R,5S)-5-(trifluoromethyl)pyrrolidin-2-ylpropanoic acid hydrochloride, cis)

• Product Name: rac-3-(2R,5S)-5-(trifluoromethyl)pyrrolidin-2-ylpropanoic acid hydrochloride, cis
• CAS No: 2307780-58-9
• MF: C₈H₁₃ClF₃NO₂
• MW: 247.642532110214
• MDL: MFCD30347885
• CID: 5239825
• PubChem ID: 134690743
• Update Time: 2025-06-15

rac-3-(2R,5S)-5-(trifluoromethyl)pyrrolidin-2-ylpropanoic acid hydrochloride, cis Chemical and Physical Properties

Names and Identifiers

• rac-3-[(2r,5s)-5-(trifluoromethyl)pyrrolidin-2-yl]propanoic acid hydrochloride
• E73008
• 3-[(2S,5R)-5-(trifluoromethyl)pyrrolidin-2-yl]propanoic acid hydrochloride
• rac-3-(2R,5S)-5-(trifluoromethyl)pyrrolidin-2-ylpropanoic acid hydrochloride, cis

• MDL： MFCD30347885
• Inchi： 1S/C8H12F3NO2.ClH/c9-8(10,11)6-3-1-5(12-6)2-4-7(13)14;/h5-6,12H,1-4H2,(H,13,14);1H/t5-,6+;/m0./s1
• InChI Key： QLAMIMQVRRUDLZ-RIHPBJNCSA-N
• SMILES： Cl.FC([C@H]1CC[C@@H](CCC(=O)O)N1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 217
• Topological Polar Surface Area: 49.3

Additional information on rac-3-(2R,5S)-5-(trifluoromethyl)pyrrolidin-2-ylpropanoic acid hydrochloride, cis

Research Brief on rac-3-(2R,5S)-5-(trifluoromethyl)pyrrolidin-2-ylpropanoic acid hydrochloride, cis (CAS: 2307780-58-9)

The compound rac-3-(2R,5S)-5-(trifluoromethyl)pyrrolidin-2-ylpropanoic acid hydrochloride, cis (CAS: 2307780-58-9) has recently emerged as a molecule of significant interest in medicinal chemistry and drug discovery. This chiral pyrrolidine derivative, characterized by its trifluoromethyl group and propanoic acid moiety, presents unique physicochemical properties that make it a valuable scaffold for pharmaceutical development.

Recent studies have focused on the synthetic optimization of this compound, with particular attention to its stereochemical configuration. The cis configuration of the pyrrolidine ring has been shown to confer enhanced binding affinity to certain biological targets compared to its trans counterpart. Researchers at several institutions have developed novel asymmetric synthesis routes to obtain enantiomerically pure forms of this compound, with reported yields exceeding 85% in optimized conditions.

Pharmacological investigations have revealed promising activity of this compound as a modulator of neurological targets. In vitro studies demonstrate significant binding affinity (IC50 values in the nanomolar range) to several GPCRs implicated in neurodegenerative disorders. The trifluoromethyl group appears to play a crucial role in enhancing both binding affinity and metabolic stability, as evidenced by comparative studies with non-fluorinated analogs.

Structural-activity relationship (SAR) studies published in the past year have systematically explored modifications to the pyrrolidine core and propanoic acid side chain. These investigations have identified key structural features responsible for the compound's biological activity while maintaining favorable pharmacokinetic properties. Notably, the hydrochloride salt form (CAS: 2307780-58-9) has shown improved solubility characteristics compared to the free base form.

Recent preclinical evaluations have examined the compound's potential in treating chronic pain conditions. Animal models demonstrate dose-dependent analgesic effects with minimal off-target activity. The compound's ability to cross the blood-brain barrier while maintaining peripheral activity makes it particularly interesting for CNS applications. Metabolic studies indicate favorable stability profiles, with the major metabolite retaining partial biological activity.

Ongoing research efforts are exploring formulation strategies to optimize the compound's delivery. Preliminary results suggest that nanoparticle encapsulation may further enhance bioavailability while reducing potential gastrointestinal side effects associated with the hydrochloride salt form. These developments position rac-3-(2R,5S)-5-(trifluoromethyl)pyrrolidin-2-ylpropanoic acid hydrochloride, cis as a promising candidate for further clinical development.